Cas no 5391-52-6 (1-Acetylimidazolidinethione)

• Product Name: 1-Acetylimidazolidinethione
• CAS No: 5391-52-6
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• MDL: MFCD01326531
• CID: 356069
• PubChem ID: 1540450
• Update Time: 2025-04-19

1-Acetylimidazolidinethione Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinethione, 1-acetyl-
• 1-Acetylimidazolidinethione
• 1-(2-sulfanylideneimidazolidin-1-yl)ethanone
• 1-Acetyl-imidazolidin-2-thion
• 1-acetyl-imidazolidine-2-thione
• AC1LTUI1
• CTK1F9958
• N-Acetylimidazolidinthion
• T0400-2060
• Tizanidine related compound C
• Tizanidine related compound C [USP]
• UNII-915LI10XR7
• 1-Acetyl-2-imidazolidinethione
• Ethanone, 1-(2-thioxo-1-imidazolidinyl)-
• 915LI10XR7
• Tizanidine related compound C RS [USP]
• 1-(2-sulfanylideneimidazolidin-1-yl)ethan-1-one
• AS-58978
• BCP21057
• Q27271372
• N-acetylimidazolidinethione
• 1-Acetylimidazolidine-2-thione
• Tizanidine Impurity C
• NS00032873
• 1-Acetylimidazolidine-2-thione; Tizanidine Related Compound C
• EN300-7245174
• Z56755947
• D93030
• DTXSID00202188
• AKOS001025474
• 5391-52-6
• SCHEMBL21291825
• TIZANIDINE RELATED COMPOUND C (50 MG) (1-ACETYLIMIDAZOLIDINE-2-THIONE)
• DS-019841

• MDL： MFCD01326531
• Inchi： 1S/C5H8N2OS/c1-4(8)7-3-2-6-5(7)9/h2-3H2,1H3,(H,6,9)
• InChI Key： XGAVQYNYNMJURR-UHFFFAOYSA-N
• SMILES： S=C1NCCN1C(C)=O

Computed Properties

• Exact Mass: 144.03584
• Monoisotopic Mass: 144.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: -0.3

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 165-167 ºC
• Boiling Point: 213.6±23.0 ºC (760 Torr),
• Flash Point: 83.0±22.6 ºC,
• Refractive Index: 1.608
• Solubility: Slightly soluble (32 g/l) (25 º C),
• PSA: 32.34

1-Acetylimidazolidinethione Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines